1. Home
  2. Product
  3. N,O-Didesmethyl-(rac-venlafaxine) Glucuronide Hydrochloride
N,O-Didesmethyl-(rac-venlafaxine) Glucuronide Hydrochloride N,O-Didesmethyl-(rac-venlafaxine) Glucuronide Hydrochloride N,O-didesmethylvenlafaxine-glucuronide is a member of cyclohexanols, a glycoside, a glucosiduronic acid and an aralkylamine.
Brand Name: Vulcanchem
CAS No.: 1021933-99-2
VCID: VC0016257
InChI: InChI=1S/C21H31NO8/c1-22-11-14(21(28)9-3-2-4-10-21)12-5-7-13(8-6-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5-8,14-18,20,22-25,28H,2-4,9-11H2,1H3,(H,26,27)/t14?,15-,16-,17+,18-,20+/m0/s1
SMILES: CNCC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O.Cl
Molecular Formula: C21H31NO8
Molecular Weight: 425.5 g/mol

N,O-Didesmethyl-(rac-venlafaxine) Glucuronide Hydrochloride

CAS No.: 1021933-99-2

Cat. No.: VC0016257

Molecular Formula: C21H31NO8

Molecular Weight: 425.5 g/mol

* For research use only. Not for human or veterinary use.

N,O-Didesmethyl-(rac-venlafaxine) Glucuronide Hydrochloride - 1021933-99-2

Specification

Description N,O-didesmethylvenlafaxine-glucuronide is a member of cyclohexanols, a glycoside, a glucosiduronic acid and an aralkylamine.
CAS No. 1021933-99-2
Molecular Formula C21H31NO8
Molecular Weight 425.5 g/mol
IUPAC Name (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[1-(1-hydroxycyclohexyl)-2-(methylamino)ethyl]phenoxy]oxane-2-carboxylic acid
Standard InChI InChI=1S/C21H31NO8/c1-22-11-14(21(28)9-3-2-4-10-21)12-5-7-13(8-6-12)29-20-17(25)15(23)16(24)18(30-20)19(26)27/h5-8,14-18,20,22-25,28H,2-4,9-11H2,1H3,(H,26,27)/t14?,15-,16-,17+,18-,20+/m0/s1
Standard InChI Key UDNAJOOLWIWCAW-SQBZNDFJSA-N
Isomeric SMILES CNCC(C1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O)C3(CCCCC3)O
SMILES CNCC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O.Cl
Canonical SMILES CNCC(C1=CC=C(C=C1)OC2C(C(C(C(O2)C(=O)O)O)O)O)C3(CCCCC3)O

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19